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Compound of Interest

Compound Name: Reactive Blue 19

CAS No.: 122392-55-6

Cat. No.: B7804100

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and analytical

characteristics of C.I. Reactive Blue 19, an anthraquinone-based dye. The document details

its chemical structure, properties, synthesis, and analytical methodologies. Furthermore, it

explores the potential interactions of its core anthraquinone structure with biological signaling

pathways, offering insights for researchers in drug development.

Chemical Identity and Properties
Reactive Blue 19 (RB-19), also known by its Colour Index name C.I. 61200, is a synthetic dye

characterized by a substituted anthraquinone core.[1] This core structure is responsible for its

vibrant blue color and many of its chemical properties. The molecule's reactivity, allowing it to

form covalent bonds with substrates like cellulose, is imparted by the vinyl sulfone group, which

is often present in its precursor form as a sulfatoethylsulfonyl group.[2]

Table 1: Chemical and Physical Properties of Reactive Blue 19
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Property Value Reference(s)

IUPAC Name

disodium;1-amino-9,10-dioxo-

4-[[3-[[2-

(sulfooxy)ethyl]sulfonyl]phenyl]

amino]-2-anthracenesulfonate

Molecular Formula C₂₂H₁₆N₂Na₂O₁₁S₃ [1]

Molecular Weight 626.55 g/mol [1]

CAS Number 2580-78-1 [1]

Appearance Dark blue powder

Solubility Soluble in water

UV-Vis λmax
~592 nm (Visible), ~285-310

nm (UV)

Synthesis of Reactive Blue 19
The primary manufacturing method for Reactive Blue 19 involves the condensation of 1-

amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid (bromamic acid) with 2-((3-

aminophenyl)sulfonyl)ethyl hydrogen sulfate. The reaction is typically carried out in an aqueous

medium in the presence of a copper catalyst and a phosphate buffer to maintain the optimal pH

for the reaction.

Experimental Protocol: Synthesis
This protocol is a generalized representation based on common industrial practices.

Materials:

1-amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid (Bromamic acid)

2-((3-aminophenyl)sulfonyl)ethyl hydrogen sulfate

Copper (II) sulfate (or other copper catalyst)
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Sodium dihydrogen phosphate

Disodium hydrogen phosphate

Sodium chloride

Deionized water

Procedure:

A solution of 2-((3-aminophenyl)sulfonyl)ethyl hydrogen sulfate is prepared in deionized

water.

Bromamic acid is added to the solution with stirring to form a suspension.

The phosphate buffer components (sodium dihydrogen phosphate and disodium hydrogen

phosphate) and the copper catalyst are added to the reaction mixture.

The mixture is heated to a specified temperature (e.g., 60-90°C) and maintained for a set

period.

The reaction progress is monitored by a suitable analytical technique, such as thin-layer

chromatography (TLC) or high-performance liquid chromatography (HPLC).

Upon completion, the reaction mixture is cooled.

The product is precipitated by the addition of sodium chloride (salting out).

The precipitated Reactive Blue 19 is collected by filtration, washed with a brine solution, and

dried.
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Reaction Conditions

Bromamic Acid

Condensation Reaction

2-((3-aminophenyl)sulfonyl)ethyl
hydrogen sulfate

Copper Catalyst

Phosphate Buffer

Heat (60-90°C) Purification
(Salting out, Filtration, Drying) Reactive Blue 19

Chromatographic Analysis Spectroscopic Analysis

Reactive Blue 19 Sample

HPLC-DAD UV-Visible Spectroscopy FTIR Spectroscopy NMR Spectroscopy

Purity Assessment Structural Elucidation

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7804100?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Growth Factor

Receptor Tyrosine Kinase (e.g., c-Met)

Binding

Downstream Signaling Cascade
(e.g., RAS-MAPK, PI3K-AKT)

Activation

ATP

Phosphorylation

Anthraquinone Core
(e.g., Reactive Blue 19)

Inhibition

Cellular Response
(Proliferation, Survival, etc.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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